Cas no 2227197-30-8 ((1S,2R)-2-methoxycyclobutanamine;hydrochloride)

• Product Name: (1S,2R)-2-methoxycyclobutanamine;hydrochloride
• CAS No: 2227197-30-8
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD31705374
• CID: 5088202
• PubChem ID: 135394019
• Update Time: 2026-03-02

(1S,2R)-2-methoxycyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT20056
• (1S,2R)-2-METHOXYCYCLOBUTAN-1-AMINE HCL
• (1S,2R)-2-methoxycyclobutan-1-amine hydrochloride
• cis-2-methoxycyclobutan-1-amine hydrochloride
• (1S, 2R)-2-Methoxy-cyclobutylamine hydrochloride
• (1S,2R)-2-methoxycyclobutanamine;hydrochloride
• cis-2-methoxycyclobutanamine;hydrochloride
• 2253791-37-4
• PS-16842
• MFCD31705373
• (1S,2R)-2-methoxycyclobutan-1-aminehydrochloride
• cis-2-Methoxycyclobutanamine Hydrochloride
• 2227197-30-8

• MDL： MFCD31705374
• Inchi： 1S/C5H11NO.ClH/c1-7-5-3-2-4(5)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5+;/m0./s1
• InChI Key： ZVONGBUZWDPLLF-UYXJWNHNSA-N
• SMILES： Cl.O(C)[C@@H]1CC[C@@H]1N

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.099
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2